Eudistomin E
Overview
Description
Eudistomin E is a natural product found in Eudistoma and Eudistoma olivaceum with data available.
Scientific Research Applications
Synthesis and Cytotoxicity
Eudistomin E, a β-carboline alkaloid, has been synthesized efficiently, revealing its potential in therapeutic applications. The compound demonstrates notable cytotoxicity against various cancer cell lines and shows potent antibacterial activity against Gram-positive bacteria (Roggero, Giulietti, & Mulcahy, 2014).
DNA Binding Studies
Research has shown that Eudistomin E binds to DNA, although it does so weakly and in a more complex manner than other β-carbolines. This finding is crucial for understanding its mode of interaction at the molecular level (Giulietti, Tate, Cai, Cho, & Mulcahy, 2016).
Inhibition of Protein Translation
Eudistomin C (EudiC), a closely related compound, has been identified as a protein synthesis inhibitor. It targets the 40S ribosome, highlighting its potential as an antitumor and antiviral agent. This discovery provides insight into the broader family of Eudistomins, including Eudistomin E, and their mechanisms of action (Ota et al., 2016).
Antibiotic and Antifungal Activity
Eudistomin E and its derivatives exhibit significant antibiotic activity against various bacteria and fungicidal activity against Candida albicans. This broad-spectrum antimicrobial potential makes it a promising candidate for drug development (Schupp, Poehner, Edrada, Ebel, Berg, Wray, & Proksch, 2003).
Antitumor Activities
Several studies have demonstrated the potent antitumor activities of Eudistomin E and its analogs. They have been synthesized and tested for their efficacy against various cancer cell lines, further underscoring their therapeutic potential (Jin, Zhang, Bijian, Ren, Wan, Alaoui-Jamali, & Jiang, 2013).
Molecular Identification of Source Species
Identifying the source species of Eudistomin E is essential for sustainable harvesting and pharmacological studies. DNA barcoding methods have been employed to efficiently identify and manage the Eudistoma species, the natural producers of Eudistomin E (Ali, Arshan, Praba, & Khan, 2021).
properties
CAS RN |
88704-51-2 |
|---|---|
Product Name |
Eudistomin E |
Molecular Formula |
C14H16BrN3O2S |
Molecular Weight |
370.27 g/mol |
IUPAC Name |
(2S,3S)-3-amino-13-bromo-7-oxa-5-thia-8,18-diazatetracyclo[9.7.0.02,8.012,17]octadeca-1(11),12(17),13,15-tetraen-14-ol |
InChI |
InChI=1S/C14H16BrN3O2S/c15-12-10(19)2-1-9-11(12)7-3-4-18-14(13(7)17-9)8(16)5-21-6-20-18/h1-2,8,14,17,19H,3-6,16H2/t8-,14+/m1/s1 |
InChI Key |
CWYSYORNQMPRTH-CLAHSXSESA-N |
Isomeric SMILES |
C1CN2[C@@H]([C@@H](CSCO2)N)C3=C1C4=C(N3)C=CC(=C4Br)O |
SMILES |
C1CN2C(C(CSCO2)N)C3=C1C4=C(N3)C=CC(=C4Br)O |
Canonical SMILES |
C1CN2C(C(CSCO2)N)C3=C1C4=C(N3)C=CC(=C4Br)O |
synonyms |
eudistomin E |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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